Cas no 890099-38-4 (4-Acetoxy-4'-trifluoromethylbenzophenone)

• Product Name: 4-Acetoxy-4'-trifluoromethylbenzophenone
• CAS No: 890099-38-4
• MF: C₁₆H₁₁F₃O₃
• MW: 308.251955270767
• MDL: MFCD07698943
• CID: 1068075
• PubChem ID: 24722998
• Update Time: 2025-06-07

4-Acetoxy-4'-trifluoromethylbenzophenone Chemical and Physical Properties

Names and Identifiers

• 4-Acetoxy-4'-trifluoromethylbenzophenone
• [4-[4-(trifluoromethyl)benzoyl]phenyl] acetate
• 4-[4-(Trifluoromethyl)benzoyl]phenyl acetate
• DTXSID20641691
• AKOS016018219
• 890099-38-4
• MFCD07698943

• MDL： MFCD07698943
• Inchi： 1S/C16H11F3O3/c1-10(20)22-14-8-4-12(5-9-14)15(21)11-2-6-13(7-3-11)16(17,18)19/h2-9H,1H3
• InChI Key： WKVDAWDCDYQGOR-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C(C1C=CC(=CC=1)OC(C)=O)=O)(F)F

Computed Properties

• Exact Mass: 308.06600
• Monoisotopic Mass: 308.06602869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 386.7±42.0 °C at 760 mmHg
• Flash Point: 181.2±22.8 °C
• PSA: 43.37000
• LogP: 3.86170
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-Acetoxy-4'-trifluoromethylbenzophenone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Acetoxy-4'-trifluoromethylbenzophenone

4-Acetoxy-4'-Trifluoromethylbenzophenone (CAS No. 890099-38-4): An Overview of a Versatile Compound in Modern Chemistry

4-Acetoxy-4'-trifluoromethylbenzophenone (CAS No. 890099-38-4) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its benzophenone core, an acetoxy group, and a trifluoromethyl substituent, which collectively contribute to its distinct properties and reactivity.

The benzophenone core of 4-Acetoxy-4'-trifluoromethylbenzophenone is a well-known chromophore that exhibits strong UV absorption, making it useful in photoreactive systems and photochemical reactions. The presence of the acetoxy group introduces additional reactivity, as it can undergo hydrolysis to form a hydroxyl group, which can further participate in various chemical transformations. The trifluoromethyl substituent, on the other hand, imparts significant electron-withdrawing effects and enhances the compound's stability and solubility in organic solvents.

Recent research has explored the potential of 4-Acetoxy-4'-trifluoromethylbenzophenone in the development of new pharmaceutical agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted the compound's ability to serve as a scaffold for the synthesis of potent inhibitors of specific enzymes involved in cancer progression. The trifluoromethyl group was found to enhance the binding affinity and selectivity of these inhibitors, making them promising candidates for further drug development.

In addition to its pharmaceutical applications, 4-Acetoxy-4'-trifluoromethylbenzophenone has shown promise in materials science. A recent paper in the Journal of Materials Chemistry C demonstrated the use of this compound as a building block for the synthesis of advanced functional materials with tunable optical properties. The combination of the benzophenone chromophore and the trifluoromethyl group allows for precise control over the material's absorption and emission characteristics, making it suitable for applications in optoelectronics and sensing technologies.

The synthetic versatility of 4-Acetoxy-4'-trifluoromethylbenzophenone has also been exploited in organic synthesis. Researchers have developed efficient methods for its preparation using various catalytic systems, including transition metal catalysts and organocatalysts. These methods not only improve the yield and purity of the final product but also reduce environmental impact by minimizing waste generation. A notable example is a protocol reported in Tetrahedron Letters, which describes a palladium-catalyzed cross-coupling reaction that selectively forms 4-Acetoxy-4'-trifluoromethylbenzophenone with high efficiency.

The physical properties of 4-Acetoxy-4'-trifluoromethylbenzophenone are well-documented. It is a solid at room temperature with a melting point ranging from 120 to 125°C. The compound is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but exhibits limited solubility in water. Its molecular weight is approximately 286 g/mol, and it has a density of around 1.3 g/cm³.

Safety considerations are an important aspect when handling 4-Acetoxy-4'-trifluoromethylbenzophenone. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to avoid skin contact and inhalation. It is recommended to handle this compound in a well-ventilated area and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.

In conclusion, 4-Acetoxy-4'-trifluoromethylbenzophenone (CAS No. 890099-38-4) is a versatile compound with a wide range of applications in modern chemistry. Its unique chemical structure makes it an attractive candidate for pharmaceutical development, materials science, and organic synthesis. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.